Cas no 129724-72-7 (1,6,8-Indolizinetriol,octahydro-, (1S,6S,8S,8aR)-)

1,6,8-Indolizinetriol,octahydro-, (1S,6S,8S,8aR)- structure
129724-72-7 structure
Product Name:1,6,8-Indolizinetriol,octahydro-, (1S,6S,8S,8aR)-
CAS No:129724-72-7
MF:C8H15NO3
MW:173.209602594376
CID:154725
PubChem ID:125391
Update Time:2025-04-19

1,6,8-Indolizinetriol,octahydro-, (1S,6S,8S,8aR)- Chemical and Physical Properties

Names and Identifiers

    • 1,6,8-Indolizinetriol,octahydro-, (1S,6S,8S,8aR)-
    • (1S,6S,8S,8aR)-1,2,3,5,6,7,8,8a-octahydroindolizine-1,6,8-triol
    • 7-deoxycastanospermine
    • (1S-(1alpha,6alpha,8beta,8abeta))-Octahydro-1,6,8-indolizinetriol
    • (1S,6S,8S,8aR)-octahydroindolizine-1,6,8-triol
    • 1,6,8-Indolizinetriol, octahydro-, (1S-(1alpha,6alpha,8beta,8abeta))-
    • 7-Deoxy-6-epi-castanospermine
    • 129724-72-7
    • CHEMBL500898
    • (1S,6S,8S,8aR)-1,6,8-trihydroxyindolizidine
    • DTXSID10156229
    • Inchi: 1S/C8H15NO3/c10-5-3-7(12)8-6(11)1-2-9(8)4-5/h5-8,10-12H,1-4H2/t5-,6-,7-,8+/m0/s1
    • InChI Key: CTNHKDHQKRJTIU-DKXJUACHSA-N
    • SMILES: O[C@H]1CCN2C[C@H](C[C@@H]([C@H]21)O)O

Computed Properties

  • Exact Mass: 173.10525
  • Monoisotopic Mass: 173.105193
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.9
  • XLogP3: -1.3

Experimental Properties

  • Density: 1.38
  • Boiling Point: 356.8°Cat760mmHg
  • Flash Point: 212.9°C
  • Refractive Index: 1.608
  • PSA: 63.93
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